(1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide
Overview
Description
(1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide, more commonly referred to as (1R)-CPPS, is a sulfonamide derivative of cyclopentyl phenylethane. It is a synthetic compound that has been used in scientific research for the past few decades. It has a wide range of applications, including in biochemical and physiological studies, as well as in laboratory experiments.
Mechanism of Action
The mechanism of action of ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS is not fully understood. However, it is believed that the compound binds to certain enzymes in the body, such as cytochrome P450 enzymes, and inhibits their activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects, including changes in the metabolism of drugs and other compounds, as well as changes in the body’s response to hormones and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS are not fully understood. However, it is known that the compound can inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. In addition, ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS can influence the body’s response to hormones and other compounds, as well as its response to environmental pollutants.
Advantages and Limitations for Lab Experiments
The main advantage of using ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS is relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS research. One area of research that could be explored is the development of new and improved synthesis methods for ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS. In addition, further research could be conducted to better understand the biochemical and physiological effects of ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS, as well as its mechanism of action. Finally, further research could be conducted to explore the potential therapeutic applications of ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS, such as in the treatment of certain diseases or conditions.
Synthesis Methods
((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS can be synthesized in a three-step reaction. The first step involves the reaction of cyclopentyl phenylethane with N-bromosuccinimide in the presence of a base, such as sodium hydroxide, to form the bromo intermediate. The second step involves the reaction of the bromo intermediate with a sulfonamide, such as sulfanilamide, to form the desired ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS. The third step involves the removal of the bromine atom from the intermediate, which can be accomplished by treatment with a reducing agent, such as sodium borohydride.
Scientific Research Applications
((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS has been widely used in scientific research for a variety of purposes. It has been used as a model compound for the study of enzyme kinetics and enzyme inhibition. It has also been used to study the effects of drugs on the human body, as well as to study the effects of environmental pollutants on the environment. In addition, ((1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide)-CPPS has been used to study the effects of various hormones on the body and to study the biochemical and physiological effects of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide involves the reaction of cyclopentylmagnesium bromide with (1R)-1-chloro-1-phenylethane followed by reaction with sulfamide.", "Starting Materials": [ "(1R)-1-chloro-1-phenylethane", "cyclopentylmagnesium bromide", "sulfamide" ], "Reaction": [ "Step 1: Preparation of cyclopentylmagnesium bromide by reacting cyclopentyl bromide with magnesium in dry ether.", "Step 2: Reaction of (1R)-1-chloro-1-phenylethane with cyclopentylmagnesium bromide in dry ether to form (1R)-N-cyclopentyl-1-phenylethane.", "Step 3: Reaction of (1R)-N-cyclopentyl-1-phenylethane with sulfamide in ethanol to form (1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide." ] } | |
CAS RN |
2679950-65-1 |
Product Name |
(1R)-N-cyclopentyl-1-phenylethane-1-sulfonamide |
Molecular Formula |
C13H19NO2S |
Molecular Weight |
253.4 |
Purity |
96 |
Origin of Product |
United States |
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